Cas no 2229078-83-3 (4-amino-1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229078-83-3
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6509152
• PubChem ID: 165654857
• Update Time: 2025-05-19

4-amino-1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid
• 2229078-83-3
• EN300-1816794

• Inchi： 1S/C13H18N2O2/c1-9-6-10(8-15-7-9)13(12(16)17)4-2-11(14)3-5-13/h6-8,11H,2-5,14H2,1H3,(H,16,17)
• InChI Key： FCMBJBKWIKPFIO-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NC=C(C)C=2)CCC(CC1)N)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 76.2Ų

Additional information on 4-amino-1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid

4-amino-1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2229078-83-3): A Comprehensive Overview

4-amino-1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2229078-83-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclohexane-carboxylic acid backbone and 5-methylpyridin-3-yl substituent, serves as a valuable intermediate in drug discovery and development. The presence of both amino and carboxylic acid functional groups enhances its versatility, making it a promising candidate for various applications.

The molecular structure of 4-amino-1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid features a cyclohexane ring substituted with an amino group and a carboxylic acid at the 1-position, along with a 5-methylpyridin-3-yl moiety. This arrangement contributes to its distinct physicochemical properties, including solubility, stability, and reactivity. Researchers are particularly interested in its potential role as a building block for novel therapeutics, especially in targeting neurological and metabolic disorders, which are among the most searched topics in modern pharmacology.

One of the key areas of interest for 4-amino-1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid is its application in medicinal chemistry. The compound's structural features align with the growing demand for small-molecule modulators of protein-protein interactions (PPIs), a hot topic in drug discovery. PPIs are critical in diseases like cancer and neurodegenerative disorders, and this compound's ability to interact with specific biological targets makes it a subject of ongoing research. Its CAS No. 2229078-83-3 is frequently cited in patent filings and academic papers, reflecting its relevance in cutting-edge science.

In addition to its pharmaceutical potential, 4-amino-1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid is also explored in agrochemical research. The rise of sustainable farming practices has increased the demand for eco-friendly compounds that can enhance crop protection without harming the environment. This compound's unique properties may contribute to the development of next-generation herbicides or plant growth regulators, addressing a pressing global need for food security.

The synthesis of 4-amino-1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid typically involves multi-step organic reactions, including cyclization, amination, and carboxylation processes. Researchers are continually optimizing these synthetic routes to improve yield and purity, as highlighted in recent publications. The compound's CAS No. 2229078-83-3 is often referenced in chemical databases, underscoring its importance in synthetic chemistry workflows.

Market trends indicate a growing interest in 4-amino-1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid, driven by the expanding pharmaceutical and agrochemical sectors. With increasing investments in R&D, the demand for high-quality intermediates like this compound is expected to rise. Suppliers and manufacturers are scaling up production to meet the needs of academic institutions, pharmaceutical companies, and contract research organizations (CROs).

Quality control and regulatory compliance are critical when working with 4-amino-1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the compound meets stringent purity standards. Researchers and procurement specialists frequently search for reliable sources of CAS No. 2229078-83-3, emphasizing the need for transparency and traceability in the supply chain.

Future research directions for 4-amino-1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid may include exploring its enantiomeric forms and derivatives. Chirality is a trending topic in drug development, as enantiomers can exhibit vastly different biological activities. Investigating the stereochemistry of this compound could unlock new therapeutic possibilities, aligning with the industry's focus on precision medicine.

In summary, 4-amino-1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2229078-83-3) is a compound of significant scientific and commercial interest. Its applications span pharmaceuticals, agrochemicals, and beyond, reflecting the interdisciplinary nature of modern chemistry. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture, making it a noteworthy subject for ongoing study and innovation.